Cas no 947687-02-7 (8-Ethyl Irinotecan)

8-Ethyl Irinotecan Properties

Names and Identifiers

• 8-Ethyl Irinotecan
• Irinotecan IMpurity G
• [1,4 inverted exclamation mark-Bipiperidine]-1 inverted exclamation mark-carboxylic Acid (4S)-4,8,11-Triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3 inverted exclamation mark,4 inverted exclamation mark :6,7]indolizino[1,2-b]quinolin-9-yl Ester
• (4S)-4,8,11-Triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano[3′,4′:6,7]indolizino[1,2-b]quinolin-9-yl [1,4′-bipiperidine]-1′-carboxylate (ACI)
• 8-Ethyl Irinotecan (Irinotecan Impurity)
• OG7FYG3IZO
• Irinotecan 8-Ethyl Impurity
• 11-ETHYL IRINOTECAN [USP IMPURITY]
• [(19S)-6,10,19-triethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate
• (19S)-6,10,19-triethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.0?,??.0?,?.0??,??]henicosa-1(21),2,4,6,8,10,15(20)-heptaen-7-yl [1,4'-bipiperidine]-1'-carboxylate
• DTXSID90730723
• (1,4'-Bipiperidine)-1'-carboxylic acid, (4S)-4,8,11-triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinolin-9-yl ester
• (S)-4,8,11-Triethyl-4-hydroxy-1H-pyrano(3,4:6,7)indolizino(1,2-b)quin oline-3,14(4H,12H)-dione-9-yl (1,4-bipiperidine)-1-carboxylate
• SCHEMBL14422863
• 8-EthylIrinotecan
• UNII-OG7FYG3IZO
• 947687-02-7
• 11-Ethyl irinotecan
• (4S)-4,8,11-Triethyl-4-hydroxy-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-9-yl [1,4'-bipiperidine]-1'-carboxylate
• CS-0167468
• (4S)-4,8,11-Triethyl-3,4,12,14-tetrahydro-4-hydroxy-3,14-dioxo-1H-pyrano(3',4':6,7)indolizino(1,2-b)quinolin-9-yl (1,4'-bipiperidine)-1'-carboxylate
• 11-Ethyl irinotecan [USP]
• +Expand

• InChIKey： IEKWXGPJFJGZSM-DHUJRADRSA-N
• Inchi： 1S/C35H42N4O6/c1-4-21-16-28-24(17-30(21)45-34(42)38-14-10-22(11-15-38)37-12-8-7-9-13-37)23(5-2)25-19-39-29(31(25)36-28)18-27-26(32(39)40)20-44-33(41)35(27,43)6-3/h16-18,22,43H,4-15,19-20H2,1-3H3/t35-/m0/s1
• SMILES： O=C1C2COC([C@](C=2C=C2C3N=C4C=C(C(=CC4=C(CC)C=3CN12)OC(N1CCC(N2CCCCC2)CC1)=O)CC)(O)CC)=O

Computed Properties

• Exact Mass: 614.31000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 614.31043507g/mol
• Heavy Atom Count: 45
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• LogP: 4.52930
• PSA: 114.20000